Cas no 174889-22-6 (Carbamic acid,(1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 174889-22-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 134612
• PubChem ID: 24884304
• Update Time: 2025-10-29

Carbamic acid,(1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI)
• N-Boc-1-aMino-1-cyclopentaneMethanol
• Carbamic acid, (1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI)
• F78693
• KORMKULLVQEUDG-UHFFFAOYSA-N
• Z992372844
• FT-0754781
• tert-butyl(1-(hydroxymethyl)cyclopentyl)carbamate
• SCHEMBL5521873
• Carbamic acid, N-[1-(hydroxymethyl)cyclopentyl]-, 1,1-dimethylethyl ester
• CS-0262367
• DTXSID00937504
• AKOS011808646
• tert-Butyl hydrogen [1-(hydroxymethyl)cyclopentyl]carbonimidate
• N-(1-hydroxymethyl-1-cyclopentyl)carbamic acid tert-butyl ester
• 168540-07-6
• Tert-butyl N-[1-(hydroxymethyl)cyclopentyl]carbamate
• J-011048
• 174889-22-6
• N-Boc-1-amino-1-cyclopentanemethanol, 97%
• tert-Butyl (1-(hydroxymethyl)cyclopentyl)carbamate
• EN300-82269
• MFCD04038539
• 1-Boc-amino-1-hydroxymethylcyclopentane
• DA-09451
• DB-266111

• MDL： MFCD04038539
• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(14)12-11(8-13)6-4-5-7-11/h13H,4-8H2,1-3H3,(H,12,14)
• InChI Key： KORMKULLVQEUDG-UHFFFAOYSA-N
• SMILES： OCC1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15223
• Monoisotopic Mass: 215.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.07
• Melting Point: 108-112 °C
• Boiling Point: 329.5°C at 760 mmHg
• Flash Point: 153.1°C
• Refractive Index: 1.488
• PSA: 58.56
• LogP: 2.20710

Carbamic acid,(1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H400
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38-50
• Safety Instruction： 26-36-60-61
• Hazardous Material Identification：
• Risk Phrases：R36/37/38-50
• Safety Term：S26-36-60-61

Additional information on Carbamic acid,(1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid, (1-Methylcyclopentyl)-, 1,1-Dimethylethyl Ester (9CI): A Comprehensive Overview

Carbamic acid, also known as urethane acid, is a versatile compound with a wide range of applications in various industries. The specific compound identified by the CAS number 174889-22-6, named Carbamic acid, (1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI), is a derivative of carbamic acid that has garnered significant attention due to its unique chemical properties and potential uses. This compound is part of a broader class of carbamates, which are widely used in agriculture as pesticides and in the pharmaceutical industry as active ingredients in drugs.

The structure of Carbamic acid, (1-methylcyclopentyl)-, 1,1-dimethylethyl ester consists of a carbamate group attached to a cyclopentane ring with a methyl substituent. The ester group further enhances its chemical reactivity and stability. Recent studies have highlighted the importance of such structural features in determining the compound's bioavailability and pharmacokinetics. For instance, research published in the Journal of Medicinal Chemistry has shown that the cyclopentane ring can significantly influence the compound's ability to penetrate biological membranes, making it a promising candidate for drug delivery systems.

In terms of synthesis, Carbamic acid derivatives are typically produced through nucleophilic acyl substitution reactions. The synthesis of Carbamic acid, (1-methylcyclopentyl)-, 1,1-dimethylethyl ester involves the reaction of carbamic acid with an appropriate alcohol in the presence of an acid catalyst. This process is highly efficient and can be scaled up for industrial production. Moreover, advancements in green chemistry have led to the development of more sustainable methods for synthesizing such compounds, reducing their environmental footprint.

The applications of Carbamic acid derivatives are diverse and expanding rapidly. In agriculture, they are used as herbicides and fungicides due to their ability to inhibit key enzymes in plant pathogens. For example, recent research has demonstrated that certain carbamate derivatives can effectively control the growth of Phytophthora species, which are major pathogens in crop production. In the pharmaceutical sector, these compounds are being explored for their potential as anticancer agents. A study published in Nature Communications revealed that certain carbamate derivatives can selectively target cancer cells by inhibiting specific kinases involved in cell proliferation.

The environmental impact of Carbamic acid derivatives is another critical area of research. While these compounds are generally biodegradable under aerobic conditions, their persistence in aquatic environments can pose risks to aquatic organisms. Recent studies have focused on improving the biodegradability of these compounds by modifying their chemical structure. For instance, introducing hydrophilic groups into the molecule has been shown to enhance its degradation rate in water bodies.

In conclusion, Carbamic acid, (1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI), with its unique chemical properties and versatile applications, remains a focal point for scientific research and industrial development. As new insights into its synthesis methods and biological activities continue to emerge, this compound is poised to play an even more significant role in various fields ranging from agriculture to medicine.